5-[1-(4-tert-butylbenzoyl)piperidin-4-yl]-4-(4-methoxybenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 3-[1-(4-tert-butylbenzoyl)piperidin-4-yl]-4-[(4-methoxyphenyl)methyl]-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C26H32N4O3/c1-26(2,3)21-9-7-20(8-10-21)24(31)29-15-13-19(14-16-29)23-27-28-25(32)30(23)17-18-5-11-22(33-4)12-6-18/h5-12,19H,13-17H2,1-4H3,(H,28,32)
• InChI Key: JTRLWETZRHLBSJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)N2CCC(CC2)C3=NNC(=O)N3CC4=CC=C(C=C4)OC
• Molecular Formula: C26H32N4O3
• Molecular Weight: 448.6 g/mol

Description

5-[1-(4-tert-butylbenzoyl)piperidin-4-yl]-4-(4-methoxybenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is a useful research compound. Its molecular formula is C26H32N4O3 and its molecular weight is 448.567. The purity is usually 95%.
BenchChem offers high-quality 5-[1-(4-tert-butylbenzoyl)piperidin-4-yl]-4-(4-methoxybenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-[1-(4-tert-butylbenzoyl)piperidin-4-yl]-4-(4-methoxybenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Stabilities and Docking Studies

Molecular Stabilities, Conformational Analyses, and Molecular Docking Studies of benzimidazole derivatives bearing 1,2,4-triazole as EGFR inhibitors have been explored. These compounds exhibit potential anti-cancer activity, with studies highlighting the importance of molecular docking to understand their interactions within the EGFR binding pocket. The research emphasizes the role of hydrogen bonding in the efficacy of these compounds as cancer therapeutics (Karayel, 2021).

Antimicrobial Activities

Synthesis and Antimicrobial Activities of Some New 1,2,4-Triazole Derivatives have been reported, where novel triazole compounds displayed good to moderate antimicrobial properties against various test microorganisms. This indicates the potential use of such compounds in developing new antimicrobial agents (Bektaş et al., 2007).

Lipase and α-Glucosidase Inhibition

A study on Synthesis of novel heterocyclic compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide and their investigation for lipase and α-glucosidase inhibition showcased significant bioactivity. These compounds offer insights into the design of new inhibitors for treating conditions associated with lipid and carbohydrate metabolism disorders (Bekircan, Ülker, & Menteşe, 2015).

Fungicidal Activity

Research on Synthesis and Fungicidal Activity of Novel Pyrazole Derivatives highlighted the development of compounds with considerable efficacy against various fungal pathogens. This demonstrates the application of 1,2,4-triazole derivatives in agriculture for managing fungal diseases (Mao, Song, & Shi, 2013).